2-cyano-N-(2-phenoxyphenyl)-3-(4-phenoxyphenyl)prop-2-enamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-cyano-N-(2-phenoxyphenyl)-3-(4-phenoxyphenyl)prop-2-enamide is a useful research compound. Its molecular formula is C28H20N2O3 and its molecular weight is 432.479. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Optical Properties and Stacking Mode
Research shows that derivatives of 3-aryl-2-cyano acrylamide, which are structurally similar to 2-cyano-N-(2-phenoxyphenyl)-3-(4-phenoxyphenyl)prop-2-enamide, exhibit varying optical properties due to different face-to-face stacking modes. These compounds demonstrate distinct luminescence characteristics, which can be attributed to phase transformations between crystalline and amorphous states, influenced by molecular interactions (Song et al., 2015).
Selective Hydrogenation in Chemical Industry
A study on the hydrogenation of phenol and its derivatives highlights the potential of using similar compounds in catalysis. The research demonstrates the efficiency and selectivity of this process in aqueous media, which could be relevant for industrial applications, such as in the manufacture of polyamides (Wang et al., 2011).
Molecular Structure and Interaction
Analogs of 2-cyano acrylamide compounds, including those similar to this compound, have been studied for their molecular structure, revealing insights into hydrogen-bonding networks and crystal packing. Such compounds often exhibit a conjugated pi-system that ensures molecular planarity, crucial for various chemical interactions and applications (Ghosh et al., 2000).
Fragmentation Patterns in Mass Spectrometry
Research into the fragmentation patterns of similar compounds in mass spectrometry has revealed the influence of neighboring group participation. This understanding is vital in analytical chemistry, particularly in the structural elucidation of complex organic compounds (Bigler & Hesse, 1995).
Applications in Synthesis and Characterization of Polyamides
Studies have been conducted on the synthesis of aromatic polyamides and polyimides using compounds structurally related to this compound. These researches focus on the development of materials with specific thermal and mechanical properties, highlighting the compound's role in advanced material science (Yang & Lin, 1995; Yang & Lin, 1994).
Properties
IUPAC Name |
2-cyano-N-(2-phenoxyphenyl)-3-(4-phenoxyphenyl)prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H20N2O3/c29-20-22(19-21-15-17-25(18-16-21)32-23-9-3-1-4-10-23)28(31)30-26-13-7-8-14-27(26)33-24-11-5-2-6-12-24/h1-19H,(H,30,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PSUHGUUYKYGYCG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)OC2=CC=C(C=C2)C=C(C#N)C(=O)NC3=CC=CC=C3OC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H20N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
432.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.